(Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzenesulfonate

• IUPAC Name: [(2Z)-3-oxo-2-(thiophen-2-ylmethylidene)-1-benzofuran-6-yl] 4-bromobenzenesulfonate
• InChI: InChI=1S/C19H11BrO5S2/c20-12-3-6-15(7-4-12)27(22,23)25-13-5-8-16-17(10-13)24-18(19(16)21)11-14-2-1-9-26-14/h1-11H/b18-11-
• InChI Key: KOAODWWKHKGFKU-WQRHYEAKSA-N
• Canonical SMILES: C1=CSC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CSC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C19H11BrO5S2
• Molecular Weight: 463.3 g/mol

Description

(Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzenesulfonate is a useful research compound. Its molecular formula is C19H11BrO5S2 and its molecular weight is 463.32. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound is involved in various synthetic and analytical processes, highlighting its significance in organic chemistry research. Studies have explored the synthesis and mass spectral fragmentation patterns of related compounds, emphasizing the reactivity and potential applications in developing new chemical entities. For example, research on the synthesis and characterization of thiazole and imidazolidine derivatives showcases the utility of thiophen-2-ylmethylene compounds in creating novel structures with potential biological activities (Mohamed, Unis, & El-Hady, 2006). Another study focuses on the reactions of 3-oxo-2,3-dihydrobenzofuran with various compounds to synthesize pyran derivatives, further illustrating the compound's role in generating new molecules with potential pharmacological applications (Mérour & Cossais, 1991).

Biological and Photovoltaic Applications

Research extends beyond chemical synthesis, exploring biological activities and materials science applications. Notably, the synthesis of benzofuran-based thiophene and 1,3-oxathiole derivatives has been investigated, suggesting potential for antimicrobial and other biological activities (Dawood, Farag, & Abdel‐Aziz, 2007). Additionally, the development of thiophene-based π-conjugated polymers containing oxadiazole or thiadiazole moieties for organic photovoltaics represents an exciting avenue for the application of such compounds in renewable energy technologies (Higashihara et al., 2012).

Corrosion Inhibition

Another application area is in the field of corrosion inhibition, where derivatives of similar compounds have been studied for their protective effects on metals in acidic environments. This underscores the compound's potential in industrial applications, particularly in extending the life of metal structures and components (Ehsani et al., 2014).